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Squarylium Dye III: Spectral Properties &
Computational Data

Property Experimental Value (in dichloromethane) Computational Context & Validation

| Absorption Maximum (λmax) | 627.25 nm [1] | - TD-DFT studies on similar dyes use functionals like

CAM-B3LYP and M06-2X for predicting absorption spectra [2] [3].

Computational studies aim to achieve a strong panchromatic effect, with absorption extending beyond

920 nm for pentacene-based squaraine dyes [2]. | | Molar Extinction Coefficient (ε) | 309,000 M-

1cm-1 at 627.25 nm [1] | - High experimental ε aligns with computational descriptions of squaraine
dyes having "intense and broad absorption" and "very high molar extinction coefficients" [2]. | |

Fluorescence Quantum Yield (Φf) | 0.65 [1] | - Computational studies investigate how complexation

with paramagnetic metal ions (like Fe(III) and Co(II)) leads to fluorescence quenching, aligning with
experimental observations [4]. | | Molecular Formula | C20H20N2O2 [5] | - This formula is used as a

direct input for computational geometry optimization and property calculations [3]. | | IUPAC Name |
2-[4-(dimethylamino)phenyl]-4-[4-(dimethyliminio)cyclohexa-2,5-dien-1-ylidene]-3-oxocyclobut-1-en-1-

olate [5] | - The name defines the molecular structure for theoretical studies on structure-property
relationships [3] [6]. |
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Key Experimental Protocols and Applications

The experimental data for Squarylium dye III is typically obtained through standardized procedures, and its

properties lead to specific applications that can be modeled computationally.

Spectroscopic Characterization: The absorption and fluorescence spectra are measured in

solutions (e.g., dichloromethane) using UV-Vis-NIR spectrophotometers and fluorometers like the
Spex FluoroMax [1]. The fluorescence quantum yield is often determined using a comparative

method with a standard dye of known yield [1].
Application: Metal Ion Sensing

Experimental Protocol: A solution of the dye in a solvent like methanol is titrated with
increasing concentrations of metal ions like Fe(III) or Co(II). The fluorescence intensity is

monitored at the dye's emission wavelength, and the degree of quenching is measured [4].
Computational Insight: The quenching mechanism is explained as the dye (a π-donor ligand)

forming a charge-transfer complex with paramagnetic metal ions, which decreases electron
density on the dye and perturbs its electronic structure, leading to static quenching [4].

Application: Photovoltaic Performance
Experimental Protocol: The dye is incorporated as a sensitizer in a dye-sensitized solar cell

(DSSC). Its performance is evaluated by measuring the short-circuit photocurrent (Jsc) and
power conversion efficiency (PCE). For instance, blending Squarylium dye III into a

P3HT:PCBM polymer solar cell active layer improved the PCE from 1.9% to 3.9% [7].
Computational Insight: Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT)

simulations are used to predict a dye's electronic properties, absorption spectrum, and excited-
state lifetime. These calculations help in the rational design of new dyes, for example, by

showing that introducing acene groups like pentacene can push absorption into the near-
infrared region and significantly improve predicted PCE [2].

Computational Validation Workflow

The process of computationally validating and predicting the properties of a dye like Squarylium dye III

follows a logical, step-by-step workflow. The diagram below outlines this general methodology.
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This diagram shows the iterative process where computational results are consistently benchmarked against

reliable experimental data like that provided for Squarylium dye III [2] [3].

Key Insights for Researchers

Computational Functionals are Key: The choice of exchange-correlation functional in DFT/TD-DFT

is critical. The M06-2X and CAM-B3LYP functionals are frequently and successfully used for
squaraine dyes to predict absorption spectra and electronic properties that match experimental data

well [2] [3].
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Focus on Practical Applications: Computational studies are not purely theoretical. They are closely

tied to practical applications, such as designing better dyes for solar cells by predicting how
structural changes affect light absorption and charge injection into semiconductors like TiO₂ [2], or

understanding the quenching mechanisms in chemical sensing [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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